molecular formula C14H11Cl2NO4 B1617853 Chlorazifop CAS No. 60074-25-1

Chlorazifop

Cat. No. B1617853
CAS RN: 60074-25-1
M. Wt: 328.1 g/mol
InChI Key: SVGBNTOHFITEDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chlorazifop is a useful research compound. Its molecular formula is C14H11Cl2NO4 and its molecular weight is 328.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chlorazifop suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chlorazifop including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

60074-25-1

Product Name

Chlorazifop

Molecular Formula

C14H11Cl2NO4

Molecular Weight

328.1 g/mol

IUPAC Name

2-[4-(3,5-dichloropyridin-2-yl)oxyphenoxy]propanoic acid

InChI

InChI=1S/C14H11Cl2NO4/c1-8(14(18)19)20-10-2-4-11(5-3-10)21-13-12(16)6-9(15)7-17-13/h2-8H,1H3,(H,18,19)

InChI Key

SVGBNTOHFITEDI-UHFFFAOYSA-N

SMILES

CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)Cl)Cl

Canonical SMILES

CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

10% Sodium hydroxide solution (170 mL, 0.424 mol) is added to a solution of ethyl 2-{p-[(3,5-dichloro-2-pyridyl)oxy]phenoxy}propionate (79.09 g, 0.212 mol) in tetrahydrofuran with stirring. The reaction mixture is heated to 52° C., stirred for 3 hours, concentrated in vacuo and diluted with water. The aqueous solution is washed with methylene chloride, acidified with concentrated sulfuric acid and extracted with ethyl acetate. The combined organic extracts are dried and concentrated in vacuo to give the title product as a white solid (48.7 g) which is identified by 1H NMR spectral analysis.
Quantity
170 mL
Type
reactant
Reaction Step One
Quantity
79.09 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.